Cas no 22943-98-2 (Benzene,1,1'-methylenebis[4,5-dimethoxy-2-nitro-)

• Product Name: Benzene,1,1'-methylenebis[4,5-dimethoxy-2-nitro-
• CAS No: 22943-98-2
• MF: C₁₇H₁₈N₂O₈
• MW: 378.333425045013
• CID: 289557
• PubChem ID: 284046
• Update Time: 2025-04-19

Benzene,1,1'-methylenebis[4,5-dimethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-hexahydro-pyrrolo[1,2-b]isoxazole-2-carboxylic acid tert-butylamide
• 6,6'-Dinitro-3,3',4,4'-tetramethoxydiphenylmethan
• 6.6-Dimethyl-N-t.-butyl-pyrrolo< 1.2-b> isoxazol-2-carbonsaeure-amid
• 6.6'-Dinitro-3.4.3'.4'-tetramethoxy-diphenylmethan
• AC1NRE8R
• bis-(4,5-dimethoxy-2-nitro-phenyl)-methane
• 1,1'-Methylenebis(4,5-dimethoxy-2-nitrobenzene)
• NSC-139633
• 22943-98-2
• NSC139633
• DTXSID40945628
• SCHEMBL3645769
• Benzene,1,1'-methylenebis[4,5-dimethoxy-2-nitro-

• Inchi： 1S/C17H18N2O8/c1-24-14-6-10(12(18(20)21)8-16(14)26-3)5-11-7-15(25-2)17(27-4)9-13(11)19(22)23/h6-9H,5H2,1-4H3
• InChI Key： DTQGCNHHPLOSHH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)CC1C=C(C(=CC=1[N+](=O)[O-])OC)OC)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 378.10634
• Monoisotopic Mass: 378.10631554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 123.2
• LogP: 4.17460